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Compound of Interest

Compound Name: Voxelotor

Cat. No.: B611706 Get Quote

Crucial Safety Update: Global Withdrawal of Voxelotor (Oxbryta®)

In September 2024, Pfizer announced the voluntary withdrawal of Voxelotor (marketed as

Oxbryta®) from all global markets. This decision was based on clinical data indicating that the

overall benefits of the treatment no longer outweigh the risks, citing an imbalance in vaso-

occlusive crises and fatal events. Regulatory bodies, including the U.S. Food and Drug

Administration (FDA) and the UK's Medicines and Healthcare products Regulatory Agency

(MHRA), have alerted healthcare professionals and patients, advising an immediate halt to

prescribing the medication.

For laboratory and research professionals, this means all ongoing clinical trials and expanded

access programs have been discontinued. The primary handling of Voxelotor will now involve

the return and disposal of existing stock. It is imperative to follow the specific return instructions

provided by the manufacturer or distributor.

Hazard Identification and Classification
Voxelotor's hazard classification varies across different safety data sheets (SDS). One source

classifies it as a hazardous substance, while others do not. Given the conflicting information

and the principle of universal precaution in a laboratory setting, it is prudent to handle

Voxelotor as a potentially hazardous chemical.

According to one SDS, Voxelotor is classified as:
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Harmful if swallowed (Acute toxicity, oral - Category 4)

Harmful in contact with skin (Acute toxicity, dermal - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

Harmful if inhaled (Acute toxicity, inhalation - Category 4)

May cause respiratory irritation (Specific target organ toxicity, single exposure - Category 3)

Personal Protective Equipment (PPE) and Engineering
Controls
To minimize exposure, a combination of engineering controls and personal protective

equipment is essential.

Engineering Controls:

Work in a well-ventilated area. Use only in areas with appropriate exhaust ventilation, such

as a chemical fume hood.

Ensure safety showers and eye wash stations are readily accessible.

Personal Protective Equipment: The following table summarizes the recommended PPE for

handling Voxelotor.
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Protection Type Required PPE Specifications & Guidelines

Eye/Face Protection
Safety goggles with side-

shields or a face shield.

Must be worn whenever there

is a risk of splashing or

aerosolization.

Hand Protection
Protective, impervious gloves

(e.g., Nitrile).

Select gloves tested against

chemotherapy drugs (ASTM

D6978-05). Change gloves

immediately if contaminated or

damaged. For extensive

handling, consider double-

gloving.

Skin & Body Protection
Impervious clothing, such as a

disposable gown or lab coat.

Gowns should be worn during

all activities involving the

compound, including handling

waste and cleaning spills.

Respiratory Protection
A suitable respirator (e.g.,

NIOSH-approved N95).

Required when there is a risk

of inhaling dust, fumes, or

aerosols, such as when

handling the powdered form or

cleaning up spills.

Operational and Disposal Plans
The following procedural guidance ensures the safe handling and disposal of Voxelotor,
particularly in light of its market withdrawal.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all engineering controls are functional. Put on all

required PPE: safety goggles, impervious gown, and two pairs of nitrile gloves.

Handling: Conduct all manipulations of Voxelotor powder within a certified chemical fume

hood to prevent inhalation. Avoid the formation of dust and aerosols.
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Post-Handling: After handling, wipe down the work area with an appropriate decontaminating

solution (e.g., alcohol). Remove and dispose of outer gloves and gown in a designated

hazardous waste container. Wash hands thoroughly with soap and water.

First Aid Measures
Exposure Route Immediate Action Required

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support and seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and seek medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting upper and

lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spill Management Protocol
Evacuate & Secure: Evacuate non-essential personnel from the spill area. Ensure the area is

well-ventilated.

Don PPE: Wear full PPE, including a respirator, impervious gown, double gloves, and eye

protection.

Contain & Clean: Prevent further leakage or spillage. Absorb liquid spills with an inert, liquid-

binding material (e.g., diatomite). For solid spills, carefully collect the material to avoid

creating dust.

Decontaminate: Decontaminate the spill area and equipment by scrubbing with alcohol or

another suitable solvent.
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Dispose: Collect all contaminated materials, including absorbents and used PPE, in a

sealed, labeled container for hazardous waste disposal according to institutional and local

regulations.

Disposal Plan
Due to the global market withdrawal, the primary disposal route is to return the product.

Product Return: Follow the recall instructions issued by Pfizer and your institution. Patients

were instructed to return the product to the dispensing pharmacy or homecare company.

Research institutions should follow similar protocols.

Waste Disposal: If the product cannot be returned, it must be disposed of as hazardous

chemical waste. Do not discard it in regular trash or down the drain. All waste materials,

including empty containers, contaminated PPE, and spill cleanup materials, must be placed

in sealed, properly labeled containers and disposed of through a licensed hazardous waste

contractor, in accordance with all federal, state, and local regulations.

Voxelotor Handling and Disposition Workflow
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Preparation & Handling

Disposition Plan (Post-Withdrawal)

Emergency: Spill Event

Identify Voxelotor Stock

Don Full PPE:
- Safety Goggles

- Impervious Gown
- Double Nitrile Gloves
- Respirator (if needed)

Work in Certified
Chemical Fume Hood

Handle Substance
(e.g., for inventory/disposal prep)

Decontaminate Workspace
& Doff PPE

Follow Manufacturer/
Regulatory Guidance

Package for Return
to Manufacturer/Supplier

Return Protocol Available

Dispose as Hazardous Waste
(per local regulations)

Return Not Possible

Disposition Complete

Spill Occurs

Don Full PPE
(incl. Respirator)

Contain & Clean Spill

Dispose of Cleanup
Material as HazWaste

Click to download full resolution via product page

Caption: Workflow for handling Voxelotor following its market withdrawal.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for Voxelotor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611706#personal-protective-equipment-for-handling-
voxelotor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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